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Compound of Interest

Compound Name: 1-Phenylpyrrole

Cat. No.: B1663985 Get Quote

Essential Safety and Handling Guide for 1-
Phenylpyrrole
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 1-Phenylpyrrole, including detailed personal protective equipment (PPE)

requirements, operational protocols, and disposal plans.

Chemical Profile:

Property Value

Chemical Name 1-Phenylpyrrole

CAS Number 635-90-5

Molecular Formula C₁₀H₉N

Molecular Weight 143.19 g/mol

Appearance Light beige to brown crystalline powder

Boiling Point 234 °C

Melting Point 58-60 °C
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Hazard Identification and Precautionary Measures
1-Phenylpyrrole is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. It is also known to cause skin and eye irritation and may cause respiratory

irritation[2][3].

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P273: Avoid release to the environment.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P391: Collect spillage.

P501: Dispose of contents/ container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A comprehensive PPE program is critical for safety. The following table summarizes the

recommended PPE for handling 1-Phenylpyrrole.

Protection Type Recommended Equipment Standards/Specifications

Eye and Face
Chemical safety goggles or a

face shield.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or protective suit.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.

Respiratory

Use only in a well-ventilated

area or in a chemical fume

hood. If dust or aerosols are

generated, a NIOSH-approved

N95 dust mask or suitable

respirator is required.

Operational and Disposal Plans
Handling and Storage

All handling of 1-Phenylpyrrole should be conducted in a well-ventilated chemical fume

hood.

Avoid the formation of dust and aerosols.

Keep containers tightly closed and stored in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.
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For long-term storage, it is recommended to store at -20°C (as a powder) or -80°C (in

solvent).

Spill Management
In the event of a spill, evacuate the area immediately. Wear full PPE, including respiratory

protection.

For solid spills:

Carefully sweep or scoop the material into a suitable, labeled container for disposal.

Avoid generating dust.

For liquid spills (if dissolved in a solvent):

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

Place the contained material and any contaminated cleaning supplies into a labeled

hazardous waste container.

After material pickup is complete, ventilate the area and wash the spill site thoroughly.

Disposal
Dispose of 1-Phenylpyrrole and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Waste material must be disposed of at an

approved waste disposal plant. Do not mix with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

Contaminated packaging should be treated as the chemical itself.

Emergency Procedures: First Aid
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Exposure Route First Aid Measures

If Swallowed

Immediately call a POISON CENTER or doctor.

Rinse mouth with water. Do NOT induce

vomiting.

If on Skin

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice. Wash

contaminated clothing before reuse.

If in Eyes

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

perform artificial respiration. Seek medical

attention.

Visual Guides
The following diagrams illustrate the safe handling workflow and emergency response

procedures for 1-Phenylpyrrole.
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Caption: Workflow for the safe handling of 1-Phenylpyrrole.
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Spill Response Personal Exposure
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Caption: Emergency response plan for 1-Phenylpyrrole incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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